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Introduction

Rare earth elements (REES) are a group of seventeen chemically similar metallic elements that
are critical components in a wide array of modern technologies.[1] Their carbonate forms, rare
earth carbonates, are of significant interest as they are often found in ore deposits and serve
as precursors for the synthesis of other rare earth compounds, such as oxides.[2][3] An
understanding of the fundamental properties of rare earth carbonates is crucial for the
development of efficient extraction, purification, and application processes in fields ranging
from materials science to medicine. For instance, lanthanum carbonate is utilized in medicine
as a phosphate binder for patients with chronic kidney disease.[4] This guide provides a
comprehensive overview of the core chemical and physical properties of rare earth carbonates,
detailed experimental protocols for their synthesis and characterization, and visual
representations of key processes.

Chemical and Physical Properties
General Formula and Nomenclature

Rare earth carbonates are ionic compounds consisting of rare earth cations (RE3*) and
carbonate anions (COs27). The general chemical formula for normal rare earth carbonates is
RE2(CO3)s.[5] These compounds are frequently hydrated, with the general formula being
represented as RE2(CO3)3-nH20, where 'n' can vary.[5] In addition to normal carbonates, rare
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earth elements can also form hydroxycarbonates (RE(OH)COs) and oxycarbonates
(RE202(CO0:s)).[6][7]

Molecular Weight

The molecular weight of rare earth carbonates varies depending on the specific rare earth
element and the degree of hydration. The table below lists the anhydrous molecular weights for
several common rare earth carbonates.

Anhydrous Molecular

Rare Earth Carbonate Chemical Formula .
Weight ( g/mol )
Lanthanum Carbonate Laz2(COs)s 457.84[8]
Cerium(lll) Carbonate Ce2(COs3)s 460.26[9]
Neodymium Carbonate Nd2(COs3)3 468.51[10][11]
Yttrium Carbonate Y2(COs3)s3 357.84
Solubility

Rare earth carbonates are generally characterized by their low solubility in water.[5] The
solubility product constant (Ksp) for these compounds is typically very small, on the order of
10739 to 10-35.[6] However, their solubility can be significantly influenced by the pH and the
presence of other ions in the solution. For instance, the solubility of rare earth carbonates
increases in acidic solutions due to the reaction with acid to form the corresponding salt and
carbon dioxide.[5] Their solubility also increases in solutions containing alkali metal carbonates
or ammonium carbonate due to the formation of soluble double carbonate salts.[5]

Property Value

Solubility in Water Approximately 105 to 107 mol/L[5]
Solubility in Acid Soluble[11][12]

Solubility in Alkali Carbonate Solutions Significantly increased[5]

Crystal Structure
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The crystal structure of hydrated normal rare earth carbonates is influenced by the specific rare
earth element. The lighter rare earth carbonates, from lanthanum to neodymium, are typically
isostructural with lanthanite and crystallize in the orthorhombic system.[6] The heavier rare
earth carbonates, from samarium to thulium, as well as yttrium, are often isostructural with
tengerite.[6] Rare earth elements can also form hydroxycarbonates with orthorhombic,
hexagonal, or tetragonal structures depending on the reaction conditions.[6]

Thermal Properties
Thermal Decomposition

The thermal decomposition of rare earth carbonates is a multi-step process.[6] Generally, the
hydrated carbonates first undergo dehydration, followed by the loss of carbon dioxide to form
an intermediate oxycarbonate, and finally, the rare earth oxide.[6][13] The general sequence is
as follows:

e Dehydration: RE2(CO3)3-nH20 — RE2(COs)s + nH20
o Decarbonation to Oxycarbonate: RE2(CO3)s - RE202(COs) + CO:2
e Decarbonation to Oxide: RE202(C0Os3) —» RE20s3 + COz2

The decomposition temperatures generally decrease with an increasing atomic number of the
rare earth element.[6]

Decomposition Stage Approximate Temperature Range (°C)
Formation of RE20(COs)2 320 - 350
Formation of RE202COs3 800 - 905

Note: These temperature ranges can vary depending on the specific rare earth element and
experimental conditions such as heating rate and atmosphere.[5]

Experimental Protocols
Synthesis of Rare Earth Carbonates by Precipitation
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A common and straightforward method for synthesizing rare earth carbonates is through
precipitation from an aqueous solution.[5]

Objective: To synthesize a rare earth carbonate (e.g., Lanthanum Carbonate) by precipitation.

Materials:

e Soluble rare earth salt (e.g., Lanthanum Chloride, LaCls)

o Precipitating agent (e.g., Ammonium Bicarbonate, NHsHCO3)

e Deionized water

o Beakers

e Stir plate and stir bar

« Filtration apparatus (e.g., Buchner funnel and filter paper)

e Drying oven

Procedure:

e Prepare an aqueous solution of the soluble rare earth salt.

o Separately, prepare an aqueous solution of the precipitating agent.

e While stirring, slowly add the precipitating agent solution to the rare earth salt solution. A
precipitate will form.[5] The reaction is: 2RE3* + 3C0O32~ + nH20 - RE2(CO3)3-nH20.[5]

» Continue stirring for a set period (e.g., 1-2 hours) to allow for complete precipitation.

o Age the precipitate by letting it stand, which can improve the crystallinity and filterability of
the product.[14]

o Separate the precipitate from the solution by filtration.

e Wash the precipitate with deionized water to remove any soluble impurities.
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o Dry the precipitate in an oven at a moderate temperature (e.g., 80-100 °C) to remove water.

Solution Preparation

Prepare Precipitant Solution Precipitation Product Isolation

I—>| Mix Solutions & Stir |—> Age Precipitate |—> Filter Precipitate |—> ‘Wash with DI Water |—>
Prepare RE Salt Solution

Dry in Oven |—> Rare Earth Carbonate Powder

Click to download full resolution via product page

Caption: Experimental workflow for the precipitation synthesis of rare earth carbonates.

Characterization by Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition of rare earth carbonates.

Objective: To determine the thermal decomposition profile of a synthesized rare earth
carbonate.

Apparatus:

e Thermogravimetric Analyzer (TGA)

e Sample pans (e.g., alumina or platinum)

 Inert gas supply (e.g., Nitrogen)

Procedure:

o Calibrate the TGA instrument according to the manufacturer's instructions.

o Accurately weigh a small amount of the rare earth carbonate sample (typically 5-10 mg) into
a TGA sample pan.
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e Place the sample pan in the TGA furnace.
e Purge the furnace with an inert gas (e.g., nitrogen) to provide a controlled atmosphere.

e Program the TGA to heat the sample at a constant rate (e.g., 10 °C/min) over a specified
temperature range (e.g., from room temperature to 1000 °C).

o Record the mass of the sample as a function of temperature.

e The resulting TGA curve will show mass loss steps corresponding to dehydration and
decarbonation events.

Prepare & Weigh Sample |—>| Load Sample into TGA |—>| Set TGA Parameters (Temp, Rate, Gas) |—>| Run TGA Experiment |—>| Acquire Mass vs. Temp Data |—>

Analyze TGA Curve for Decomposition Steps

Click to download full resolution via product page

Caption: Experimental workflow for Thermogravimetric Analysis (TGA) of rare earth
carbonates.

Characterization by X-ray Diffraction (XRD)

XRD is used to identify the crystal structure and phase purity of the synthesized rare earth
carbonates.

Objective: To determine the crystal structure of a synthesized rare earth carbonate.
Apparatus:

o X-ray Diffractometer

e Sample holder

o Mortar and pestle (if sample needs grinding)

Procedure:

e Ensure the sample is a fine, homogeneous powder. If necessary, gently grind the sample
using a mortar and pestle.
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e Mount the powdered sample onto the sample holder, ensuring a flat, even surface.
e Place the sample holder into the XRD instrument.

o Set the instrument parameters, including the X-ray source (e.g., Cu Ka), voltage, current,
and the angular range (26) to be scanned (e.g., 10-80 degrees).

e Initiate the XRD scan. The instrument will rotate the sample and detector to measure the
intensity of diffracted X-rays at different angles.

e The output will be a diffractogram (a plot of intensity vs. 20).

o Compare the peak positions and intensities in the experimental diffractogram to standard
diffraction patterns from databases (e.g., ICDD) to identify the crystalline phases present in

the sample.

Analyze & Compare with Database

Prepare Powder Sample l—»l Mount Sample on Holder |—>| Load into XRD |—>| Set XRD Parameters (26 range, etc.) |—>| Run XRD Scan |—>| Acquire Diffractogram

Click to download full resolution via product page

Caption: Experimental workflow for X-ray Diffraction (XRD) analysis.

Logical Relationships: Classification of Rare Earth
Carbonates

Rare earth carbonates can be classified based on their composition and structure. This
classification is important for understanding their formation conditions and properties.
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Rare Earth Carbonates

Hydrated Forms Basic Forms High-Temp Forms
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Caption: Classification of rare earth carbonates based on composition and structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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